
Technical Whitepaper: History and Development
of Roniciclib (BAY 1000394) Intermediates

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
1-cyclopentyl-1H-pyrazole-3,5-

diamine

CAS No.: 1250876-38-0

Cat. No.: B2585321

Get Quote

Executive Summary
Roniciclib (BAY 1000394) represents a landmark in medicinal chemistry, primarily for its

successful incorporation of a cyclic sulfoximine moiety—a functional group historically regarded

as a "lab oddity" due to synthetic complexity. As a potent pan-cyclin-dependent kinase (CDK)

inhibitor targeting CDK1, CDK2, CDK4, CDK7, and CDK9, its development required

overcoming significant synthetic hurdles, specifically the stereoselective construction of a chiral

sulfur center and the regioselective substitution of a trifluoromethyl-pyrimidine scaffold.

This guide analyzes the retrosynthetic logic, process chemistry evolution, and validation

protocols for the core intermediates of Roniciclib.

Part 1: Structural Evolution & Retrosynthetic
Analysis
The structure of Roniciclib is characterized by a highly substituted pyrimidine core. The

molecule can be deconstructed into two primary complex intermediates:
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The Electrophilic Core: A 5-trifluoromethyl-pyrimidine substituted at the C4 position with a

chiral diol.

The Nucleophilic Pharmacophore: An aniline derivative bearing a rare (R)-stereogenic

cyclopropyl sulfoximine group.

Retrosynthetic Logic Diagram
The following diagram illustrates the convergent synthesis strategy, highlighting the

disconnection points that dictate the intermediate requirements.

Figure 1: Retrosynthetic Disconnection of Roniciclib
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Part 2: The Sulfoximine Intermediate (The "Oddity")
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The defining feature of Roniciclib is the (R)-S-cyclopropyl-S-(4-aminophenyl)sulfoximine. The

introduction of this group improves solubility and metabolic stability compared to sulfones, but it

introduces a chiral sulfur center that requires resolution.

Synthesis of Intermediate A: 4-
(Cyclopropanesulfonimidoyl)aniline
Challenge: Direct cyclopropylation of thiols is difficult due to the instability of cyclopropyl halides

in SN2 reactions. Solution: The discovery team utilized a Copper-catalyzed Chan-Lam coupling

with cyclopropylboronic acid, followed by a Rhodium-catalyzed imination.

Detailed Protocol
S-Cyclopropylation (Chan-Lam Coupling):

Reagents: 4-Nitrothiophenol, Cyclopropylboronic acid, Cu(OAc)₂, Na₂CO₃, Dichloroethane

(DCE).

Mechanism: Oxidative coupling via a Cu(II)/Cu(III) cycle.

Key Insight: The use of cyclopropylboronic acid bypasses the need for harsh alkylation

conditions that could degrade the nitro group.

Oxidation to Sulfoxide:

Reagents: Sodium Periodate (NaIO₄) or mCPBA.

Outcome: Yields racemic 1-cyclopropyl-4-nitro-benzene sulfoxide.

Imination (Sulfoximine Formation):

Reagents: Trifluoroacetamide, Rh₂(OAc)₄ (Catalyst), PhI(OAc)₂ (Oxidant), MgO.

Process: Stereospecific nitrene transfer. The trifluoroacetyl protecting group is

subsequently removed via hydrolysis (MeOH/K₂CO₃).

Note: This step produces a racemic sulfoximine.
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Chiral Resolution & Reduction:

Resolution: The enantiomers are separated via Preparative Chiral HPLC (e.g., Chiralpak

AD-H) to isolate the (R)-enantiomer.

Reduction: The nitro group is reduced to the aniline using H₂/Pd-C or Fe/NH₄Cl to yield

the final nucleophilic intermediate Intermediate A.

Part 3: The Pyrimidine Core Assembly
The pyrimidine scaffold serves as the linker. The critical parameter here is Regioselectivity.

Synthesis of Intermediate B: The Chiral Ether
Reaction: Nucleophilic Aromatic Substitution (SNAr).[1] Substrates: 2,4-Dichloro-5-

(trifluoromethyl)pyrimidine + (2R,3R)-2,3-Butanediol.

Mechanism & Regioselectivity
In 2,4-dichloropyrimidines with an electron-withdrawing group (EWG) at C5 (like -CF₃), the C4

position is significantly more electrophilic than C2. This is due to the para-relationship with the

ring nitrogen and the inductive effect of the EWG.

C4 Attack (Favored): Leads to the desired intermediate.

C2 Attack (Disfavored): Kinetic byproduct, minimized by temperature control.

Experimental Workflow
Preparation: Dissolve (2R,3R)-2,3-butanediol (3.0 eq) in THF. Cool to 0°C.[1]

Base Addition: Add NaH (1.1 eq) or Cs₂CO₃. Stir for 30 min to generate the alkoxide.

Addition of Electrophile: Add 2,4-dichloro-5-(trifluoromethyl)pyrimidine dropwise.

Control: Maintain temperature < 5°C to prevent bis-substitution or C2-attack.

Workup: Quench with NH₄Cl. Extract with EtOAc.
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Validation: ¹H NMR should show a shift in the pyrimidine proton and integration

corresponding to a mono-ether.

Part 4: Convergent Coupling & Final Assembly
The final step couples the nucleophilic aniline (Intermediate A) with the electrophilic pyrimidine

(Intermediate B).

Protocol: Acid-Catalyzed SNAr
While Buchwald-Hartwig coupling is possible, the activated nature of the 2-chloro-5-

trifluoromethylpyrimidine allows for a cleaner acid-catalyzed SNAr reaction.

Solvent System: Ethanol or Isopropanol (Protic solvents facilitate SNAr via H-bonding to the

ring nitrogen).

Conditions: Mix Intermediate A (1.0 eq) and Intermediate B (1.1 eq). Add catalytic HCl (4M in

dioxane).

Reaction: Heat to reflux (80°C) for 4-12 hours.

Purification: The product precipitates as a hydrochloride salt or is purified via silica

chromatography after neutralization.

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2585321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intermediate Key Reagents Critical Parameter Typical Yield

Aryl Sulfide

4-Nitrothiophenol,

Cyclopropylboronic

acid, Cu(OAc)₂

Oxygen atmosphere

(Chan-Lam)
70-85%

Sulfoximine

Sulfoxide, Rh₂(OAc)₄,

PhI(OAc)₂,

CF₃CONH₂

Nitrene source safety 60-75%

Pyrimidine Ether

2,4-Dichloro-5-CF₃-

pyrimidine, (2R,3R)-

Butanediol

Temperature (0°C) for

Regioselectivity
80-90%

Roniciclib
Int A + Int B,

HCl/EtOH

Conversion of

sterically hindered

amine

65-75%

Part 5: Mechanism of Action & Biological Context
Understanding the intermediates requires context on why this structure works. The sulfoximine

provides a unique hydrogen-bonding vector in the ATP-binding pocket of CDKs, while the

trifluoromethyl group induces a conformational adaptation in the DFG-loop of CDK2.

Figure 2: Signaling Pathway Inhibition by Roniciclib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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